molecular formula C20H40O B3434643 3,7,11,15-Tetramethylhexadec-2-en-1-ol CAS No. 123164-54-5

3,7,11,15-Tetramethylhexadec-2-en-1-ol

Cat. No. B3434643
CAS RN: 123164-54-5
M. Wt: 296.5 g/mol
InChI Key: BOTWFXYSPFMFNR-UHFFFAOYSA-N
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Description

3,7,11,15-Tetramethylhexadec-2-en-1-ol, also known as Phytol , is a colorless or light yellow oily liquid . It is a component of chlorophyll and can be obtained by alkaline hydrolysis of chlorophyll . It is an intermediate for the synthesis of vitamin E and vitamin K1 .


Synthesis Analysis

This compound is an intermediate for the synthesis of vitamin E and vitamin K1 . It can be used as nutritional additives, food stabilizers, color retention agents, and colorants . It has also been isolated for the first time from the stem and leaf of a plant .


Molecular Structure Analysis

The molecular formula of 3,7,11,15-Tetramethylhexadec-2-en-1-ol is C20H40O . It has an average mass of 296.531 Da and a monoisotopic mass of 296.307922 Da .


Chemical Reactions Analysis

While specific chemical reactions involving 3,7,11,15-Tetramethylhexadec-2-en-1-ol are not mentioned in the search results, it is known to be a component of chlorophyll and can be obtained by alkaline hydrolysis of chlorophyll .


Physical And Chemical Properties Analysis

3,7,11,15-Tetramethylhexadec-2-en-1-ol is a colorless or light yellow oily liquid . It is soluble in organic solvents but insoluble in water .

properties

CAS RN

123164-54-5

Product Name

3,7,11,15-Tetramethylhexadec-2-en-1-ol

Molecular Formula

C20H40O

Molecular Weight

296.5 g/mol

IUPAC Name

3,7,11,15-tetramethylhexadec-2-en-1-ol

InChI

InChI=1S/C20H40O/c1-17(2)9-6-10-18(3)11-7-12-19(4)13-8-14-20(5)15-16-21/h15,17-19,21H,6-14,16H2,1-5H3

InChI Key

BOTWFXYSPFMFNR-UHFFFAOYSA-N

SMILES

CC(C)CCCC(C)CCCC(C)CCCC(=CCO)C

Canonical SMILES

CC(C)CCCC(C)CCCC(C)CCCC(=CCO)C

Origin of Product

United States

Synthesis routes and methods

Procedure details

Lithium aluminium hydride (0.15 g, 1 mmol) is introduced over 5 minutes into a round-bottomed flask containing anhydrous ether (50 cc) at 0° C. The mixture is stirred for 10 minutes and 3,7,11,15-tetramethyl-2-hexadecenal (0.3 g, 1 mmol) is then added in solution in anhydrous ethyl ether (5 cc). The mixture is stirred for 1 hour at 0° C. and ethyl acetate (3 cc) and water (7 cc) saturated with ammonium chloride are then added. The mixture is stirred for 15 minutes and is then extracted with ethyl ether. The organic phases are dried over magnesium sulphate. After filtering and evaporating off the solvents, 3,7,11,15-tetramethyl-2-hexadecenol (or phytol) is obtained and is characterized by its infrared spectrum and its proton nuclear magnetic resonance spectrum.
Quantity
0.15 g
Type
reactant
Reaction Step One
Quantity
0.3 g
Type
reactant
Reaction Step Two
Quantity
5 mL
Type
solvent
Reaction Step Two
Quantity
3 mL
Type
reactant
Reaction Step Three
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Name
Quantity
7 mL
Type
solvent
Reaction Step Three
Name
Quantity
50 mL
Type
solvent
Reaction Step Four

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

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Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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Reactant of Route 6
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